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Compound of Interest

Compound Name: Antibiotic AC4437

Cat. No.: B15565189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for the

aminoglycoside, Antibiotic AC4437. The information presented herein is crucial for the

identification, characterization, and further development of this antimicrobial compound. All

data is sourced from the primary scientific literature detailing its isolation and characterization.

Spectroscopic Data
The structural elucidation of Antibiotic AC4437 has been primarily accomplished through

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The following tables

summarize the key quantitative data obtained from these analyses.

Table 1: ¹³C-NMR Spectroscopic Data for Antibiotic
AC4437
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Carbon Atom Chemical Shift (δ, ppm)

1' 99.8

2' 72.1

3' 73.0

4' 70.2

5' 73.9

6' 17.6

1'' 108.7

2'' 50.9

3'' 78.1

4'' 75.1

5'' 85.1

6'' 70.9

N=C-NH₂ 158.0

N=C-NH₂ 157.5

Solvent: D₂O

Table 2: Mass Spectrometry Data for Antibiotic AC4437
Ion Observed m/z

[M+H]⁺ 393.20921

[M+Na]⁺ 415.19115

Experimental Protocols
The acquisition of the spectroscopic data presented above followed rigorous experimental

procedures as detailed below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15565189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A high-resolution NMR spectrometer was used to record the ¹³C-NMR

spectra.

Sample Preparation: A purified sample of Antibiotic AC4437 was dissolved in deuterium

oxide (D₂O) to a concentration suitable for NMR analysis.

Data Acquisition: ¹³C-NMR spectra were acquired at room temperature. Chemical shifts are

reported in parts per million (ppm) relative to a suitable internal standard.

Mass Spectrometry (MS)
Instrumentation: A high-resolution mass spectrometer, likely a time-of-flight (TOF) or Orbitrap

instrument, was employed for accurate mass measurements.

Ionization Method: Electrospray ionization (ESI) in positive ion mode was utilized to generate

protonated ([M+H]⁺) and sodiated ([M+Na]⁺) molecular ions.

Data Analysis: The mass-to-charge ratio (m/z) of the resulting ions was measured to

determine the molecular weight of the antibiotic with high precision.

Workflow and Structural Relationship
The following diagrams illustrate the general workflow for the isolation and characterization of

Antibiotic AC4437 and its structural relationship to a known antibiotic.
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Isolation and Purification

Structural Elucidation

Fermentation of Streptomyces sp.

Extraction of Culture Broth

Column Chromatography

Purification by HPLC

Mass Spectrometry (MS) NMR Spectroscopy (¹H, ¹³C)

Structure Determination

Click to download full resolution via product page

Workflow for the isolation and characterization of Antibiotic AC4437.
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Dihydrostreptomycin

is a de-N-methyl-L-glucosamine analog of

Antibiotic AC4437

Click to download full resolution via product page

Structural relationship of Antibiotic AC4437 to Dihydrostreptomycin.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Antibiotic
AC4437: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565189#spectroscopic-data-for-antibiotic-ac4437-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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